Cas no 91427-27-9 (Benzoyl chloride,4-ethoxy-2,6-dimethyl-)

• Product Name: Benzoyl chloride,4-ethoxy-2,6-dimethyl-
• CAS No: 91427-27-9
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• MDL: MFCD18826700
• CID: 799734
• PubChem ID: 76851387
• Update Time: 2025-09-27

Benzoyl chloride,4-ethoxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,4-ethoxy-2,6-dimethyl-
• Benzoyl chloride, 4-ethoxy-2,6-dimethyl- (6CI,7CI)
• 2,6-Dimethyl-4-ethoxybenzoyl chloride
• 4-Ethoxy-2,6-dimethylbenzoylchloride
• 4-Ethoxy-2,6-dimethylbenzoyl chloride
• 91427-27-9

• MDL： MFCD18826700
• Inchi： 1S/C11H13ClO2/c1-4-14-9-5-7(2)10(11(12)13)8(3)6-9/h5-6H,4H2,1-3H3
• InChI Key： NENRPNVWXFRNKL-UHFFFAOYSA-N
• SMILES： ClC(C1C(C)=CC(=CC=1C)OCC)=O

Computed Properties

• Exact Mass: 212.06
• Monoisotopic Mass: 212.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on Benzoyl chloride,4-ethoxy-2,6-dimethyl-

Comprehensive Guide to Benzoyl chloride,4-ethoxy-2,6-dimethyl- (CAS No. 91427-27-9): Properties, Applications, and Market Insights

Benzoyl chloride,4-ethoxy-2,6-dimethyl- (CAS No. 91427-27-9) is a specialized organic compound widely used in pharmaceutical and fine chemical industries. This compound, characterized by its unique molecular structure, plays a crucial role in synthesizing various high-value intermediates. With the increasing demand for custom synthesis and high-purity chemicals, understanding the properties and applications of 4-ethoxy-2,6-dimethylbenzoyl chloride has become essential for researchers and industry professionals.

The chemical structure of Benzoyl chloride,4-ethoxy-2,6-dimethyl- features an ethoxy group at the 4-position and two methyl groups at the 2,6-positions of the benzoyl chloride backbone. This specific substitution pattern enhances its reactivity in nucleophilic substitution reactions, making it particularly valuable for producing pharmaceutical intermediates. Recent studies highlight its growing importance in developing specialty chemicals for the healthcare sector, aligning with the current industry focus on green chemistry and sustainable synthesis methods.

One of the most significant applications of CAS 91427-27-9 is in the synthesis of advanced drug candidates. The compound's reactivity allows for efficient introduction of the benzoyl moiety into complex molecular architectures, a process frequently required in modern medicinal chemistry. With the pharmaceutical industry's increasing emphasis on targeted drug delivery systems, the demand for precisely functionalized intermediates like 4-ethoxy-2,6-dimethylbenzoyl chloride continues to rise. This trend is particularly evident in the development of specialty APIs (Active Pharmaceutical Ingredients) where structural precision is paramount.

The global market for Benzoyl chloride derivatives has shown steady growth, driven by expanding applications in material science and agrochemicals. Industry reports indicate that the fine chemicals market is projected to grow at a CAGR of 5-7% over the next five years, with custom synthesis services accounting for a significant portion of this expansion. This growth trajectory presents opportunities for manufacturers and suppliers of high-purity 4-ethoxy-2,6-dimethylbenzoyl chloride to meet the evolving needs of research institutions and industrial laboratories.

From a technical perspective, handling CAS 91427-27-9 requires proper knowledge of its physicochemical properties. The compound typically appears as a clear to pale yellow liquid with characteristic aromatic properties. Its stability profile makes it suitable for various organic transformations, though proper storage conditions are essential to maintain its reactivity. Recent advancements in chemical process optimization have improved the synthesis routes for this compound, enhancing both yield and purity while reducing environmental impact.

Quality control measures for Benzoyl chloride,4-ethoxy-2,6-dimethyl- involve rigorous analytical techniques including HPLC analysis, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements of pharmaceutical applications. The current industry best practices emphasize the importance of batch-to-batch consistency, particularly when the material is intended for use in GMP-compliant manufacturing processes.

Emerging research directions involving 4-ethoxy-2,6-dimethylbenzoyl chloride include its potential applications in advanced material synthesis and polymer chemistry. Scientists are exploring its use as a building block for functional materials with specific optical or electronic properties. These developments align with the broader scientific community's interest in smart materials and molecular engineering, areas that are receiving increased attention in both academic and industrial research settings.

For researchers considering Benzoyl chloride,4-ethoxy-2,6-dimethyl- for their projects, several practical considerations should be noted. The compound's reactivity makes it valuable for selective acylation reactions, but proper handling procedures are essential. Current literature suggests optimal reaction conditions that maximize yield while minimizing byproduct formation. These technical insights are particularly valuable for scientists working on structure-activity relationship studies or molecular optimization projects.

The regulatory landscape for CAS 91427-27-9 continues to evolve, with increasing emphasis on sustainable chemistry principles. Manufacturers and users should stay informed about the latest REACH compliance requirements and green chemistry initiatives. These considerations are becoming increasingly important as the chemical industry moves toward more environmentally friendly production methods and circular economy models.

Looking ahead, the future of Benzoyl chloride,4-ethoxy-2,6-dimethyl- appears promising, with potential applications extending into bioconjugation chemistry and diagnostic reagent development. As research in these areas advances, the demand for high-quality, well-characterized samples of this compound is expected to grow. This outlook positions 4-ethoxy-2,6-dimethylbenzoyl chloride as a compound of continuing interest in both academic and industrial chemistry circles.